Cas no 1150618-05-5 (methyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate)
methyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate
- Methyl 3-methyl-1H-pyrazolo-[3,4-b]pyridine-5-carboxylate
- methyl 3-methyl-2H-pyrazolo[3,4-b]pyridine-5-carboxylate
- DB-060683
- Z810002994
- methyl3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate
- MFCD12031251
- PB26761
- EN300-54415
- DTXSID50653949
- AKOS015917078
- CS-0049080
- 1150618-05-5
- 3-Methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid methyl ester
- 1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid, 3-methyl-, methyl ester
- AS-34336
- CHEMBL4563106
- SCHEMBL16929785
- YJXJLESRRZVQPW-UHFFFAOYSA-N
- AWB61805
- Methyl 3-methyl-1H-pyrazolo(3,4-b)pyridine-5-carboxylate
- 840-678-2
-
- MDL: MFCD12031251
- Inchi: 1S/C9H9N3O2/c1-5-7-3-6(9(13)14-2)4-10-8(7)12-11-5/h3-4H,1-2H3,(H,10,11,12)
- InChI Key: YJXJLESRRZVQPW-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=NC2C(C=1)=C(C)NN=2)=O
Computed Properties
- Exact Mass: 191.069
- Monoisotopic Mass: 191.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.9A^2
- XLogP3: 1.1
methyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM105807-100mg |
methyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate |
1150618-05-5 | 95+% | 100mg |
$164 | 2021-08-06 | |
| Chemenu | CM105807-250mg |
methyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate |
1150618-05-5 | 95+% | 250mg |
$315 | 2021-08-06 | |
| Chemenu | CM105807-1g |
methyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate |
1150618-05-5 | 95+% | 1g |
$504 | 2021-08-06 | |
| Chemenu | CM105807-5g |
methyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate |
1150618-05-5 | 95+% | 5g |
$1864 | 2021-08-06 | |
| TRC | M354535-10mg |
Methyl 3-Methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate |
1150618-05-5 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M354535-50mg |
Methyl 3-Methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate |
1150618-05-5 | 50mg |
$ 135.00 | 2022-06-03 | ||
| TRC | M354535-100mg |
Methyl 3-Methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate |
1150618-05-5 | 100mg |
$ 230.00 | 2022-06-03 | ||
| abcr | AB454088-250 mg |
Methyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate; . |
1150618-05-5 | 250mg |
€202.60 | 2023-04-22 | ||
| abcr | AB454088-1 g |
Methyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate; . |
1150618-05-5 | 1g |
€409.70 | 2023-04-22 | ||
| Chemenu | CM105807-250mg |
methyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate |
1150618-05-5 | 95%+ | 250mg |
$*** | 2023-04-03 |
methyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on methyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate
Comprehensive Overview of Methyl 3-Methyl-1H-Pyrazolo[3,4-b]Pyridine-5-Carboxylate (CAS No. 1150618-05-5)
The compound Methyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate (CAS No. 1150618-05-5) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[3,4-b]pyridine core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in targeting kinase inhibitors and antimicrobial agents. The methyl ester functional group enhances its solubility and reactivity, facilitating further derivatization.
In recent years, the demand for heterocyclic compounds like Methyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate has surged, driven by advancements in medicinal chemistry and catalysis. This compound's CAS No. 1150618-05-5 is frequently searched in scientific databases, reflecting its growing importance. Its applications extend to fluorescence probes and material science, where its photophysical properties are exploited. Users often inquire about its synthesis, purity, and commercial availability, highlighting its versatility.
The pyrazolo[3,4-b]pyridine scaffold is a privileged structure in drug design, known for its ability to interact with biological targets. Methyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate serves as a precursor for small-molecule inhibitors, a hot topic in cancer research. Questions about its structure-activity relationship (SAR) and metabolic stability are common among researchers. Its methyl ester moiety also makes it a candidate for prodrug development, addressing challenges like bioavailability.
From a synthetic perspective, CAS No. 1150618-05-5 is often discussed in the context of green chemistry and atom economy. Optimizing its production to reduce waste aligns with global sustainability trends. Additionally, its role in multicomponent reactions (MCRs) attracts attention, as MCRs are efficient for generating diverse molecular libraries. The compound's thermal stability and crystallinity are also key points of interest for industrial applications.
In summary, Methyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate (CAS No. 1150618-05-5) is a multifaceted compound with broad utility. Its relevance to drug discovery, material science, and sustainable synthesis ensures its continued prominence in scientific literature and commercial inquiries. As research evolves, this compound is poised to play a pivotal role in addressing unmet needs in healthcare and technology.
1150618-05-5 (methyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)